Cas no 74661-29-3 (Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester)
74661-29-3 structure
Product Name:Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester
CAS No:74661-29-3
MF:C12H17NO2
MW:207.268883466721
CID:571991
PubChem ID:20846345
Update Time:2025-04-19
Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester
- 2-(dimethylamino)-2-hydroxy-1-(3-methylphenyl)propan-1-one
- 3-toluoyl dimethylaminoethanol
- m-Toluoyl dimethylaminoethanol
- 2-(dimethylamino)ethyl 3-methylbenzoate
- DTXSID60996177
- 74661-29-3
- XKCIHMRHTJDUNX-UHFFFAOYSA-N
- meta-Toluoyl deanol
- 3-Methylbenzoic acid, 2-dimethylaminoethyl ester
- SCHEMBL13814475
- Benzoic acid, 3-methyl-, 2-(dimethylamino)ethyl ester
-
- Inchi: 1S/C12H17NO2/c1-10-5-4-6-11(9-10)12(14)15-8-7-13(2)3/h4-6,9H,7-8H2,1-3H3
- InChI Key: XKCIHMRHTJDUNX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C)C=1)=O)CCN(C)C
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Density: 1.082
- Boiling Point: 315.484°C at 760 mmHg
- Flash Point: 144.6°C
- Refractive Index: 1.541
Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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